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Compound of Interest

Compound Name:
2-Chloroethcathinone

(hydrochloride)

CAS No.: 879660-23-8

Cat. No.: B593767

Get Quote

An In-Depth Technical Guide to the Molecular Weight and Physical Properties of 2-

Chloroethcathinone Hydrochloride (2-CEC HCl)

Introduction
2-Chloroethcathinone hydrochloride (2-CEC HCl), known by the synonym 2-CEC, is an

analytical reference standard structurally classified as a synthetic cathinone. As a member of

this broad class of psychoactive substances, its characterization is of significant interest to

researchers in forensic chemistry, toxicology, and drug development. The position of the

chlorine atom on the phenyl ring significantly influences its chemical properties and analytical

profile compared to its isomers (e.g., 3-CEC and 4-CEC). This guide provides a comprehensive

overview of the fundamental molecular and physical properties of 2-CEC HCl, coupled with

detailed protocols for its analytical characterization. The physiological and toxicological

properties of this compound are not fully known, underscoring the importance of foundational

chemical data for further research. This document is intended for professionals in research and

forensic science who require precise and reliable data for identification and quantification

purposes.
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Chemical and Molecular Identity
The fundamental identity of a compound is established by its molecular formula, weight, and

systematic nomenclature. This information is critical for stoichiometric calculations,

interpretation of mass spectrometry data, and regulatory documentation.

IUPAC Name: 1-(2-chlorophenyl)-2-(ethylamino)propan-1-one, monohydrochloride

Synonyms: 2-CEC

CAS Number: 879660-23-8

The hydrochloride salt form enhances the compound's stability and solubility in aqueous media,

making it suitable for analytical standard preparation.

Molecular Formula and Weight
The molecular weight is a cornerstone physical property derived from the molecular formula. It

is essential for preparing solutions of known concentration and is the basis for mass

spectrometry analysis.

Property Value Source(s)

Molecular Formula C₁₁H₁₄ClNO • HCl

Formula Weight
248.2 g/mol (also reported as

248.15 and 248.149 g/mol )

Molecular Formula (Free Base) C₁₁H₁₄ClNO

Molecular Weight (Free Base) 211.69 g/mol

Physical and Chemical Properties
The physical properties of a substance dictate its handling, storage, and the selection of

appropriate analytical techniques. For 2-CEC HCl, these properties are characteristic of a

synthetic cathinone salt.
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Property Observation Source(s)

Appearance
A crystalline solid; Off-white

powder

Purity
≥98% (as an analytical

reference standard)

Melting Point
Not Determined /

Undetermined

Boiling Point Undetermined

Stability
≥ 5 years (when stored

properly)

Storage -20°C, desiccated

Expert Insight: The lack of a determined melting point in the available literature is a notable

data gap. While related cathinones have reported melting points, it is scientifically unsound to

extrapolate this data to 2-CEC HCl due to the significant influence of isomeric and substituent

differences on crystal lattice energy. Researchers should determine this property

experimentally via techniques like Differential Scanning Calorimetry (DSC) or traditional melting

point apparatus.

Solubility Profile
Solubility is a critical parameter for sample preparation, dictating the choice of solvents for

analytical techniques such as chromatography and spectroscopy. The hydrochloride form of 2-

CEC imparts solubility in polar solvents.
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Solvent
Solubility (at specified
conditions)

Source(s)

DMSO 30 mg/mL

Ethanol 30 mg/mL

DMF 12.5 mg/mL

PBS (pH 7.2) 10 mg/mL

Causality in Experimental Choices: The selection of deuterated solvents for NMR analysis is

directly guided by this solubility data. The high solubility in DMSO makes DMSO-d₆ a viable

option, while its solubility in aqueous buffers supports the use of D₂O, as seen in published

analytical monographs. For chromatographic methods, the high solubility in ethanol and DMSO

suggests that methanol and acetonitrile would also be effective solvents for preparing stock

solutions.

Analytical Characterization Workflow
A multi-technique approach is required for the unambiguous identification and characterization

of 2-CEC HCl. The typical workflow involves spectroscopic and chromatographic methods to

confirm the structure and purity.
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Sample Reception & Preparation

Separation & Mass Analysis

2-CEC HCl Reference Material

Accurate Weighing & Dissolution
(e.g., D₂O, Ethanol, DMSO)

¹H NMR Spectroscopy
(Confirms proton environment)

Primary ID

FTIR/Raman Spectroscopy
(Confirms functional groups & isomer)

GC-MS Analysis
(Provides retention time & fragmentation pattern)

Primary ID

UV-Vis Spectroscopy
(Determines λmax)

DSC/Melting Point Apparatus
(Determines melting point)

LC-MS Analysis
(Provides molecular ion & purity)

Confirmation

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of 2-CEC HCl.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule,

specifically related to the chromophore (the substituted benzene ring).

λmax: 211, 246, 290 nm

Protocol Trustworthiness: These absorbance maxima are characteristic of the 2-

chlorophenylpropan-1-one structure. Any significant deviation from these values in a sample

purported to be 2-CEC HCl would indicate the presence of impurities or a different isomeric

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the gold standard for structural elucidation, providing detailed information about the

chemical environment of each proton in the molecule.

Experimental Protocol: ¹H NMR of 2-Chloroethcathinone HCl

Sample Preparation:

Rationale: To obtain a high-resolution spectrum, the analyte must be fully dissolved in a

deuterated solvent to avoid large solvent-proton signals.

Procedure: Accurately weigh and dissolve approximately 17 mg of 2-CEC HCl in 1 mL of

deuterium oxide (D₂O). Add a small amount of a reference standard such as 3-

(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for chemical shift referencing (δ

= 0.00 ppm).

Instrument Parameters (based on a 400 MHz spectrometer):

Rationale: The parameters are chosen to ensure all relevant proton signals are captured

with adequate resolution and signal-to-noise, and to allow for accurate quantification if an

internal standard is used.

Pulse Angle: 90°

Spectral Width: A range sufficient to cover -3 ppm to 13 ppm.

Delay Between Pulses (Relaxation Delay): 45 seconds. A long delay is crucial for fully

relaxed protons, which is essential for accurate integration and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful hyphenated technique that separates the analyte from volatile impurities

and provides a characteristic retention time and mass fragmentation pattern for identification.

Experimental Protocol: GC-MS of 2-Chloroethcathinone

Sample Preparation:
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Rationale: The analyte is typically analyzed as its free base for better volatility and

chromatographic performance. A base extraction is performed to convert the HCl salt to

the free base.

Procedure: Prepare a solution of ~5 mg/mL of 2-CEC HCl. Perform a liquid-liquid

extraction into an organic solvent like chloroform (CHCl₃) after basifying the aqueous

layer.

Instrument & Conditions:

Rationale: The chosen column and temperature program are designed to provide good

separation and peak shape for cathinone-class compounds.

GC Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm. This is a common,

robust, non-polar column suitable for a wide range of analytes.

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

Injector Temperature: 280°C.

Oven Program:

1. Initial temperature: 100°C, hold for 1.0 min.

2. Ramp: Increase to 280°C at 12°C/min.

3. Hold: Maintain 280°C for 9.0 min.

Injection: 1 µL with a split ratio of 25:1.

Mass Spectrometer Parameters:

Rationale: Standard electron ionization (EI) at 70 eV is used to generate reproducible

fragmentation patterns that can be compared to spectral libraries.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.
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Scan Range: 30-550 amu.

Reported Retention Time: 7.215 min under these conditions.

Synthesis Pathway Overview
Understanding the synthesis of 2-CEC HCl provides insight into potential impurities that may be

present in illicit or unpurified samples. Substituted cathinones are often synthesized via a two-

step process from a corresponding propiophenone.
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2-Chloropropiophenone
(Starting Material)

α-Bromination

 HBr (cat.), Br₂
 CH₂Cl₂

α-Bromo-2-chloropropiophenone
(Intermediate)

Nucleophilic Substitution

 Ethylamine (C₂H₅NH₂)

2-Chloroethcathinone
(Free Base)

Acid Precipitation

 HCl

2-Chloroethcathinone HCl
(Final Product)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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